Cas no 1304787-81-2 (5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid
• CAS No: 1304787-81-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5037121
• Update Time: 2025-11-02

5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid
• 5-(2,2,2-Trifluoroethoxy)nicotinic acid
• 5-(2,2,2-Trifluoro-ethoxy)-nicotinic acid

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)4-15-6-1-5(7(13)14)2-12-3-6/h1-3H,4H2,(H,13,14)
• InChI Key： IFYKZWVWVAYVQT-UHFFFAOYSA-N
• SMILES： FC(COC1C=NC=C(C(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 312.8±42.0 °C at 760 mmHg
• Flash Point: 143.0±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid (CAS No. 1304787-81-2)

5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid (CAS No. 1304787-81-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound features a trifluoroethoxy group attached to a pyridine ring, which enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing kinase inhibitors, anti-inflammatory agents, and antiviral compounds, aligning with the growing demand for novel therapeutics in precision medicine.

The CAS No. 1304787-81-2 identifier is critical for regulatory compliance and patent documentation, ensuring accurate identification in global chemical databases. Recent studies highlight the role of 5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid in optimizing bioavailability and target selectivity, addressing challenges in drug delivery systems. Its trifluoroethyl moiety is particularly noteworthy, as it mimics steric and electronic effects of common pharmacophores while resisting enzymatic degradation—a hot topic in medicinal chemistry forums and AI-driven drug design platforms like AlphaFold.

From an industrial perspective, this compound is synthesized via Pd-catalyzed cross-coupling or nucleophilic substitution reactions, with yields optimized for scalable production. Environmental concerns around fluorinated compounds have spurred innovations in greener synthesis routes, such as flow chemistry and electrochemical methods, which reduce solvent waste—a key focus in sustainable chemistry trends. Analytical characterization typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for pharmaceutical-grade applications.

Market analysts note rising demand for 5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid in contract research organizations (CROs) and generic drug development, driven by patent expirations and the need for cost-effective intermediates. Its compatibility with high-throughput screening (HTS) platforms further elevates its utility in fragment-based drug discovery—a frequently searched term in AI-aided research tools. Regulatory agencies like the FDA and EMA classify it as a non-hazardous material under standard handling conditions, though proper PPE is recommended during lab-scale manipulation.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where its carboxylic acid group enables facile conjugation with warhead molecules. The compound’s ADME (Absorption, Distribution, Metabolism, Excretion) profile is frequently modeled using in silico tools, reflecting industry shifts toward computational chemistry. As the scientific community prioritizes carbon–fluorine bond strategies to enhance drug efficacy, CAS 1304787-81-2 remains a benchmark for structure-activity relationship (SAR) studies.

In summary, 5-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid exemplifies the intersection of fluorine chemistry and drug development, addressing contemporary needs in personalized therapy and green synthesis. Its versatility ensures sustained relevance across academic, industrial, and regulatory landscapes, with ongoing research poised to unlock further therapeutic potentials.